Cas no 2140507-89-5 (1-butyl-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-butyl-3,3-difluorocyclobutan-1-amine
• CAS No: 2140507-89-5
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5900469
• PubChem ID: 165840013
• Update Time: 2025-06-08

1-butyl-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3,3-difluorocyclobutan-1-amine
• EN300-1957993
• 2140507-89-5

• Inchi： 1S/C8H15F2N/c1-2-3-4-7(11)5-8(9,10)6-7/h2-6,11H2,1H3
• InChI Key： DOIRNNBOTSPABZ-UHFFFAOYSA-N
• SMILES： FC1(CC(CCCC)(C1)N)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-butyl-3,3-difluorocyclobutan-1-amine

Introduction to 1-butyl-3,3-difluorocyclobutan-1-amine (CAS No. 2140507-89-5)

1-butyl-3,3-difluorocyclobutan-1-amine, identified by the chemical compound code CAS No. 2140507-89-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated cyclobutane derivatives, a subset of molecules that have been extensively studied for their unique structural and functional properties. The presence of fluorine atoms in its structure imparts distinct electronic and steric effects, making it a promising candidate for various applications in drug development and material science.

The nomenclature of 1-butyl-3,3-difluorocyclobutan-1-amine follows the IUPAC (International Union of Pure and Applied Chemistry) rules, which ensures clarity and precision in its identification. The prefix "butyl" indicates the presence of a butyl group (-C₄H₉) attached to the cyclobutane ring, while "3,3-difluorocyclobutan-1-amine" specifies the substitution pattern on the ring, with two fluorine atoms at the 3-position and an amine group (-NH₂) at the 1-position. This precise naming convention is crucial for ensuring unambiguous communication among scientists and researchers working with this compound.

From a structural perspective, 1-butyl-3,3-difluorocyclobutan-1-amine exhibits a rigid cyclobutane core, which is a common motif in pharmacophores due to its ability to mimic certain biological binding pockets. The introduction of fluorine atoms at the 3-position enhances the lipophilicity and metabolic stability of the molecule, while the butyl group contributes to its solubility in organic solvents. These structural features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacological tools. The fluorine atom, known for its ability to influence molecular interactions through modulating electronic properties and steric hindrance, has been widely incorporated into drug candidates to improve their pharmacokinetic profiles. For instance, fluoroalkyl groups can enhance binding affinity by increasing hydrophobic interactions with biological targets. Additionally, fluorine substitution can prevent rapid metabolism by enzymes such as cytochrome P450 oxidases, thereby prolonging the half-life of drugs.

1-butyl-3,3-difluorocyclobutan-1-amine has been explored in several preclinical studies as a potential intermediate in the synthesis of bioactive molecules. Its unique structural framework allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. Researchers have investigated its utility in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The amine functionality provides a handle for further derivatization via reactions like coupling with carboxylic acids or activated esters, facilitating the creation of more complex molecules.

The synthesis of 1-butyl-3,3-difluorocyclobutan-1-amine typically involves multi-step organic reactions starting from commercially available precursors. One common approach includes the preparation of 3,3-difluorocyclobutene via elimination reactions followed by nucleophilic substitution with butylamine. Alternatively, transition metal-catalyzed cross-coupling reactions can be employed to construct the cyclobutane ring with high selectivity. The choice of synthetic route depends on factors such as yield optimization, scalability, and cost-effectiveness.

From an industrial standpoint, 1-butyl-3,3-difluorocyclobutan-1-amine represents an important building block for pharmaceutical companies engaged in drug discovery programs. Its structural features make it suitable for generating libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies. Such libraries are instrumental in identifying lead compounds that can be further optimized into clinical candidates.

The pharmacological potential of 1-butyl-3,3-difluorocyclobutan-1-amine has been evaluated in various model systems. Studies have demonstrated its ability to interact with biological targets such as kinases and proteases by forming hydrogen bonds or hydrophobic interactions facilitated by its fluorinated and alkylated moieties. These interactions are critical for modulating enzyme activity and potentially reversing disease phenotypes.

In conclusion, 1-butyl-3,3-difluorocyclobutan-1-amine (CAS No. 2140507-89-5) is a versatile compound with significant implications in pharmaceutical research and development. Its unique structural features—comprising a fluorinated cyclobutane ring and an amine substituent—make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles, this molecule is likely to play an increasingly important role in drug discovery efforts worldwide.